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Compound of Interest

Compound Name: L-VALINE (1-13C)

Cat. No.: B1579861

Content Type: Operational Safety & Logistics Guide Audience: Laboratory Managers, EHS
Officers, and Research Scientists Status: Effective Immediately

Executive Summary: The "Stable Isotope" Distinction

CRITICAL OPERATIONAL NOTE: L-Valine (1-13C) is a stable isotope labeled compound. It is
NON-RADIOACTIVE.

A common and costly error in laboratory management is the disposal of Carbon-13 (

) labeled compounds into radioactive waste streams (intended for Carbon-14). This
misclassification triggers unnecessary regulatory scrutiny and exorbitant disposal fees (often
10-20x higher than chemical waste).

Core Directive: Unless contaminated with other radiological agents, L-Valine (1-13C) must be
disposed of as Chemical Waste, not Radioactive Waste.

Material Identification & Properties

Verify your reagent against the data below to ensure this protocol applies to your specific stock.
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Property Data Specification

Compound Name L-Valine (1-13C)

Chemical Formula

CAS Number (Labeled) 81201-85-6 (Specific to 1-13C labeling)

CAS Number (Unlabeled) 72-18-4

Molecular Weight ~118.14 g/mol (approx. +1 Da vs. natural valine)
Radioactivity None (Stable Isotope)

Physical State White crystalline powder

Non-hazardous for transport; treat as general
Hazard Class )
chemical waste.[1][2]

The "Isotope Trap": Preventing False Positives
In mixed-use facilities (where both
and

are used), "Isotope” stickers are a liability.

e The Mechanism of Failure: A waste container labeled simply "Isotope Waste" will be flagged
by Radiation Safety Officers (RSO). If the specific isotope is not clearly defined as
"STABLE," the RSO must assume it is radioactive until proven otherwise.

e The Consequence: The waste is quarantined, swabbed, and potentially sent for decay-in-
storage or expensive low-level radioactive waste (LLRW) incineration.

e The Solution: Use explicit "STABLE ISOTOPE" labeling (see Section 4).

Step-by-Step Disposal Protocol
Phase 1: Stream Selection

Before disposal, determine the matrix of the waste. L-Valine itself is biodegradable and low-
toxicity, but it is rarely used in isolation.
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Disposal Decision Tree

Waste: L-Valine (1-13C)

Is it mixed with
Radioactive Isotopes (e.g., 14C, 3H)?

Is it mixed with RADIOACTIVE WASTE
Hazardous Solvents/Reagents? (Follow RSO Protocols)

ES (e.g., Methanol, Acetonitrile)\NO (Pure powder or buffer)

NON-HAZARDOUS
CHEMICAL WASTE
(Solid Stream)

HAZARDOUS CHEMICAL WASTE
(Solvent Stream)

Click to download full resolution via product page

Figure 1: Decision logic for selecting the correct waste stream. Note that "Radioactive" takes
precedence over all other categories.

Phase 2: Packaging & Segregation
¢ Solid Waste (Pure Powder/Vials):

o Collect in a dedicated wide-mouth HDPE (High-Density Polyethylene) jar.
o Do not mix with sharps or broken glass.[3]

o Expert Tip: If disposing of trace amounts in original glass vials, deface the commercial
label to remove the vendor's logo, but clearly write "L-Valine 13C" on the vial before
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placing it in the waste drum.

o Liquid Waste (buffer/solvent mixtures):
o Segregate based on the solvent (e.g., Halogenated vs. Non-Halogenated).

o L-Valine does not alter the segregation rules of the solvent it is dissolved in.

Phase 3: Labeling (The Critical Control Point)

Your facility's hazardous waste tag must include the following specific nomenclature to prevent
confusion:

e Chemical Name: L-Valine (1-13C)[4]
o Constituents: 100% (if pure) or % concentration in solution.

o Hazard Checkbox: "Non-Regulated" (if pure) or match the solvent's hazard (e.g.,
"Flammable" if in acetonitrile).

o Mandatory Remark: Write "STABLE ISOTOPE - NON-RADIOACTIVE" in the
comments/remarks section of the tag.

Phase 4: Hand-off

Transfer the container to your facility's Chemical Waste Storage Area (CAA). Do not leave it in
the Radiation Safety storage area, even if your lab uses both.

Spill Management & Contingency

While L-Valine is generally non-toxic, standard laboratory hygiene applies.

o PPE: Nitrile gloves, lab coat, and safety glasses. Respiratory protection is generally not
required unless large quantities of dust are generated.

e Containment:

o Dry Spill: Sweep up carefully to avoid dust generation.[2][5][6] Place in a sealed bag and
label as "Chemical Waste."
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o Wet Spill: Absorb with paper towels or standard spill pads.

Decontamination: Wipe the surface with water and a mild detergent. No Geiger counter
survey is necessary (it will not detect 13C).

References & Authority

The following sources provide the regulatory and technical grounding for these procedures.

Sigma-Aldrich (Merck).Safety Data Sheet: L-Valine-1-13C (CAS 81201-85-6). Retrieved from

U.S. Environmental Protection Agency (EPA).Radioactive Waste vs. Hazardous Waste
Identification (40 CFR Parts 261 & 191). Retrieved from

Cambridge Isotope Laboratories.Stable Isotope Safety & Handling. Retrieved from

National Institutes of Health (NIH).Waste Disposal Guide for Stable Isotopes. (General
Laboratory Safety Guidelines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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